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Compound of Interest

Compound Name: Disodium pamoate

CAS No.: 7681-47-2

Cat. No.: B15605357

Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of the Performance of Different Pamoate Salts Supported by Experimental Data.

Pamoate salts are frequently utilized in pharmaceutical development to modify the

physicochemical properties of basic drug molecules, primarily to reduce aqueous solubility and

achieve sustained release profiles. The large, hydrophobic nature of the pamoate anion

significantly lowers the dissolution rate of the active pharmaceutical ingredient (API), a critical

factor in the formulation of long-acting injectable and oral controlled-release dosage forms. This

guide provides a comparative analysis of the intrinsic dissolution rates (IDR) of various

pamoate salts, supported by experimental data, to aid in the selection and development of

optimal drug products.

Comparative Intrinsic Dissolution Rate Data
The intrinsic dissolution rate is a key parameter that characterizes the dissolution of a pure

substance under constant surface area, temperature, agitation, pH, and ionic strength. It

provides a standardized measure to compare the dissolution behavior of different salt forms.
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The following table summarizes the intrinsic dissolution rates of various pamoate salts based

on available experimental data.

Drug
Substance

Pamoate
Salt
Stoichiomet
ry

Dissolution
Medium

pH

Intrinsic
Dissolution
Rate
(mg/min/cm
²)

Reference

Linogliride Not Specified Not Specified 1.43 0.121 [1]

Linogliride Not Specified Not Specified 4.4 0.015 [1]

Linogliride Not Specified Not Specified 7.5 0.013 [1]

Pyrantel Not Specified

Data Not

Available in

Searched

Literature

- - -

Olanzapine Not Specified

Data Not

Available in

Searched

Literature

- - -

Ziprasidone Not Specified

Data Not

Available in

Searched

Literature

- - -

It is important to note that direct comparative studies on the intrinsic dissolution rates of a wide

range of pamoate salts under identical experimental conditions are limited in the publicly

available literature. The data for pyrantel pamoate, olanzapine pamoate, and ziprasidone

pamoate were not found in the searched literature.

Factors Influencing the Dissolution of Pamoate
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The dissolution rate of a pamoate salt is a critical determinant of its in vivo performance and is

influenced by several factors:

Stoichiometry: The molar ratio of the drug to pamoic acid, typically 1:1 or 2:1, affects the

crystal lattice structure and, consequently, the physicochemical properties of the salt.[2]

Particle Size and Surface Area: Smaller particle size and larger surface area generally lead

to a faster dissolution rate.

Crystalline Form (Polymorphism): Different crystalline forms of the same pamoate salt can

exhibit different dissolution rates.

Physiological Environment: The pH, ionic strength, and presence of bile salts in the

gastrointestinal tract or at the site of injection can influence the dissolution of the pamoate

salt.

Experimental Protocols
A standardized method for determining the intrinsic dissolution rate is crucial for comparing

different salt forms. The rotating disk method is a commonly accepted technique.

Intrinsic Dissolution Rate Determination via Rotating
Disk Method
Objective: To measure the rate of dissolution of a pure drug substance from a constant surface

area.

Apparatus:

USP Dissolution Apparatus 2 (Paddle) with a die and punch for compacting the powder.

A rotating disk assembly.

Materials:

Pure pamoate salt powder.

Dissolution medium (e.g., phosphate buffer at a specific pH).
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Procedure:

Compact Preparation: A specific amount of the pure pamoate salt powder is compressed into

a die using a hydraulic press at a defined pressure to form a non-disintegrating compact with

a constant surface area (typically 0.5 cm²).[3]

Apparatus Setup: The die containing the compact is attached to a rotating disk holder and

immersed in a dissolution vessel containing a known volume of pre-warmed (37 °C) and

degassed dissolution medium.[4]

Dissolution: The disk is rotated at a constant speed (e.g., 50 or 100 rpm).[4]

Sampling: Aliquots of the dissolution medium are withdrawn at predetermined time intervals

and replaced with fresh medium to maintain a constant volume.[4]

Analysis: The concentration of the dissolved drug in each sample is determined using a

suitable analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid

Chromatography (HPLC).

Calculation: The cumulative amount of drug dissolved per unit area is plotted against time.

The slope of the linear portion of the plot represents the intrinsic dissolution rate, typically

expressed in mg/min/cm².[3]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in determining the intrinsic dissolution rate of a

pamoate salt.

Sample Preparation Dissolution Testing Data Analysis

Weigh Pamoate Salt Compress into Die
High Pressure

Mount Die on Rotating Disk Immerse in Dissolution Medium Rotate at Constant Speed Withdraw Samples at Intervals Analyze Drug Concentration (UV/HPLC) Plot Cumulative Amount Dissolved vs. Time Calculate Slope (IDR)
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Caption: Workflow for intrinsic dissolution rate determination.

Logical Relationship of Pamoate Salt Properties to
Bioavailability
The physicochemical properties of a pamoate salt, particularly its dissolution rate, are directly

linked to its in vivo performance and bioavailability.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties

Drug Release Mechanism

Pharmacokinetic Profile

Low Aqueous Solubility

Slow Intrinsic Dissolution Rate

Sustained Drug Release

Stoichiometry (e.g., 2:1)

Stable Crystal Lattice

Prolonged Therapeutic Effect

Reduced Dosing Frequency

Click to download full resolution via product page

Caption: Pamoate salt properties and bioavailability relationship.
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In conclusion, the formation of pamoate salts is a valuable strategy for developing sustained-

release drug products. The intrinsic dissolution rate serves as a critical parameter for

comparing different pamoate salt formulations and for predicting their in vivo behavior. A

thorough understanding and characterization of these properties are essential for the

successful development of long-acting medications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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